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Abstract
Lanthanum iodide (LaI₃) is an inorganic compound that is gaining interest in various scientific

fields, including as a precursor in materials science and potentially in specialized chemical

synthesis. A thorough understanding of its physical and chemical properties is crucial for its

effective application and handling. This technical guide provides a comprehensive overview of

the solubility and hygroscopic characteristics of lanthanum iodide, summarizing available

data, outlining experimental protocols for its characterization, and providing essential handling

and storage information. While quantitative data in the public domain is limited, this guide

consolidates the existing knowledge to support researchers and professionals in their work with

this compound.

Physicochemical Properties of Lanthanum Iodide
Lanthanum iodide is a white to off-white or grayish crystalline solid.[1][2][3] It is known for its

high reactivity with moisture and its solubility in polar solvents. A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Lanthanum Iodide
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Property Value References

Chemical Formula LaI₃ [4]

Molar Mass 519.62 g/mol [4]

Appearance
White to off-white/grayish

orthorhombic crystals
[2][3][5]

Density 5.63 g/mL at 25 °C [4]

Melting Point 772 °C [4]

Boiling Point 1580 °C [5]

Sensitivity Moisture and light sensitive [6][7]

Solubility of Lanthanum Iodide
Lanthanum iodide is characterized by its high solubility in water and other polar organic

solvents.[3][4][5][8] This property is critical for its use in solution-based chemical reactions and

for purification processes.

Qualitative Solubility
Multiple sources confirm that lanthanum iodide is "very soluble" or "soluble" in water.[3][4][5]

[8] It is also soluble in acetone and dimethylformamide (DMF).[5][9] The dissolution in water is

an exothermic process and can lead to the formation of hydrated lanthanum iodide species.

When dissolving lanthanum oxide in hydroiodic acid to generate lanthanum iodide solutions,

hydrolysis can occur, forming polymeric hydroxy species.[4][8]

Quantitative Solubility Data
Specific quantitative data on the solubility of lanthanum iodide in water as a function of

temperature is not readily available in peer-reviewed literature. However, a specific solubility

value in an organic solvent has been reported.

Table 2: Quantitative Solubility of Lanthanum Iodide
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Solvent Temperature (°C) Solubility Reference

Dimethylformamide

(DMF)
20 578.7 g/dm³ [9]

Water - Data not available -

Acetone -

"Very soluble"

(quantitative data not

available)

[5]

The lack of a detailed solubility curve for lanthanum iodide in water in the public domain

suggests a need for experimental determination for applications requiring precise concentration

control.

Experimental Protocol for Solubility Determination
A standard method for determining the solubility of a compound like lanthanum iodide as a

function of temperature is the isothermal saturation method.

Methodology:

Preparation of Saturated Solution: An excess amount of anhydrous lanthanum iodide is

added to a known volume of the solvent (e.g., deionized water) in a sealed, temperature-

controlled vessel. The mixture is agitated vigorously for an extended period (e.g., 24-48

hours) to ensure equilibrium is reached.

Temperature Control: The temperature of the vessel is maintained at the desired value using

a thermostat-controlled water bath or a similar apparatus.

Sample Withdrawal and Analysis: A known volume of the clear, saturated supernatant is

carefully withdrawn using a filtered syringe to avoid transferring any undissolved solid.

Concentration Determination: The concentration of lanthanum in the withdrawn sample is

determined using a suitable analytical technique, such as Inductively Coupled Plasma-

Optical Emission Spectrometry (ICP-OES) or titration with a standard EDTA solution.
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Data Collection: The process is repeated at various temperatures to construct a solubility

curve.

The following diagram illustrates the general workflow for this experimental procedure.

Workflow for Isothermal Solubility Determination

Solution Preparation

Equilibration

Analysis

Data Processing

Add excess LaI₃ to solvent

Seal vessel

Agitate at constant temperature

Allow solid to settle

Withdraw filtered supernatant

Determine La³⁺ concentration (e.g., ICP-OES)

Repeat at different temperatures

Construct solubility curve

Click to download full resolution via product page
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Caption: Experimental workflow for determining the solubility of lanthanum iodide.

Hygroscopic Nature of Lanthanum Iodide
Lanthanum iodide is highly hygroscopic and deliquescent, meaning it readily absorbs

moisture from the atmosphere to the point of dissolving in the absorbed water.[4][6][7][8] This

property necessitates stringent handling and storage procedures to maintain the anhydrous

state of the compound.

Qualitative Description
The hygroscopic nature of lanthanum iodide is a critical consideration for its use. Exposure to

ambient air will lead to the absorption of water vapor, which can alter the material's physical

state, reactivity, and effective concentration if used in a non-aqueous system. The compound is

described as "deliquescent," indicating that it will absorb enough atmospheric moisture to form

a solution.[8]

Quantitative Hygroscopicity Data
Quantitative data on the hygroscopicity of lanthanum iodide, such as its deliquescence

relative humidity (DRH) or a water vapor sorption isotherm, is not readily available in the public

domain. The DRH is the specific relative humidity at which a crystalline solid begins to absorb a

significant amount of water and deliquesces.

Experimental Protocol for Hygroscopicity
Characterization
The hygroscopic properties of a solid like lanthanum iodide can be quantitatively determined

using dynamic vapor sorption (DVS) analysis or by gravimetric analysis in controlled humidity

environments.

Methodology (Dynamic Vapor Sorption):

Sample Preparation: A small, accurately weighed sample of anhydrous lanthanum iodide is

placed in the DVS instrument.
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Drying: The sample is first dried under a stream of dry nitrogen gas at an elevated

temperature (below its decomposition temperature) to establish a baseline dry mass.

Sorption Isotherm: The relative humidity (RH) of the nitrogen gas stream is then increased in

a stepwise manner. The instrument continuously monitors the mass of the sample until it

equilibrates at each RH step. The process is continued up to a high RH (e.g., 95%).

Desorption Isotherm: Following the sorption phase, the RH is decreased in a stepwise

manner, and the mass loss is monitored to generate the desorption isotherm.

Data Analysis: The change in mass at each RH step is used to calculate the amount of water

sorbed by the sample, typically expressed as a percentage of the dry mass. Plotting the

water uptake versus RH generates the sorption/desorption isotherms. The DRH can be

identified as the RH at which a sharp increase in water uptake occurs.

The following diagram illustrates the logical relationship in a hygroscopicity analysis.
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Hygroscopicity Analysis of LaI₃
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Caption: Logical flow of a hygroscopicity analysis experiment.

Handling and Storage
Given its high reactivity with water and air, lanthanum iodide must be handled and stored

under inert and dry conditions to prevent degradation.
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Handling: All manipulations of anhydrous lanthanum iodide should be performed in a glove

box with an inert atmosphere (e.g., argon or nitrogen) and low moisture content.[6][10][11]

Use of appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat, is mandatory.[6][10]

Storage: Lanthanum iodide should be stored in a tightly sealed container, preferably under

an inert gas, in a cool, dry, and well-ventilated area.[10][12] It should be kept away from

water, moisture, and incompatible substances such as strong oxidizing agents and acids.[6]

[10]

Conclusion
Lanthanum iodide is a highly soluble and hygroscopic inorganic compound. While its

qualitative properties are well-documented, there is a notable lack of specific quantitative data

in the public domain for its solubility in water as a function of temperature and for its

hygroscopic behavior. The experimental protocols outlined in this guide provide a framework for

researchers to determine these critical parameters for their specific applications. Due to its

sensitivity to moisture, stringent handling and storage procedures are essential to maintain the

integrity of anhydrous lanthanum iodide for research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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